methyl 3-(2-methoxyethyl)-2-((1-methyl-1H-pyrazole-3-carbonyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: methyl 3-(2-methoxyethyl)-2-(1-methylpyrazole-3-carbonyl)imino-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C17H18N4O4S/c1-20-7-6-12(19-20)15(22)18-17-21(8-9-24-2)13-5-4-11(16(23)25-3)10-14(13)26-17/h4-7,10H,8-9H2,1-3H3
• InChI Key: JCXMLRAEITUNDC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)C(=O)OC)CCOC
• Molecular Formula: C17H18N4O4S
• Molecular Weight: 374.4 g/mol

Description

Methyl 3-(2-methoxyethyl)-2-((1-methyl-1H-pyrazole-3-carbonyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C17H18N4O4S and its molecular weight is 374.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research has demonstrated the synthesis of derivatives related to benzothiazole and pyrazole compounds, showing potential antimicrobial activities. For instance, compounds synthesized from 2-amino-6-methoxybenzothiazole have shown antimicrobial properties, suggesting applications in developing new antimicrobial agents (Badne, Swamy, Bhosale, & Kuberkar, 2011).

Material Science and Lubrication

Derivatives of pyranopyrazole have been explored for their potential as multifunction additives in medium lubricating oils, indicating applications in materials science and industrial lubrication. These compounds have been evaluated for their copper corrosion inhibition, anti-rust, and antioxidant properties (Salih & Al-Messri, 2022).

Crystallographic Studies and Chemical Transformations

Crystallographic studies on related compounds, such as methyl 3-hydroxy-2-methyl-1,1,4-trioxo-1,2,3,4-tetrahydro-1λ6-benzo[e][1,2]thiazine-3-carboxylate, provide insights into dehydration phenomena and structural transformations. These studies are crucial for understanding the molecular structure and potential applications in the design of new compounds with specific physical and chemical properties (Arshad et al., 2013).

Optical Properties and Chemical Synthesis

Investigations into the synthesis and optical properties of novel compounds, such as derivatives of pyrazole and oxadiazole, reveal applications in materials science, particularly in the development of new materials with specific absorption and emission spectra. These materials can have potential uses in optoelectronics and photonics (Jiang, Liu, Lv, & Zhao, 2012).

Antitumoral Activity

Research into tricyclic lactones derived from benzothieno[2,3-c]pyran-1-ones has shown significant growth inhibitory effects on human tumor cell lines. This suggests the compound's derivatives could have applications in developing new antitumor agents (Queiroz, Calhelha, Vale-Silva, Pinto, & São-José Nascimento, 2009).